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Compound of Interest

Compound Name: p-Toluenesulfonyl azide

Cat. No.: B3030667 Get Quote

This technical guide provides a comprehensive overview of the physical properties of p-
toluenesulfonyl azide, with a specific focus on its melting point and solubility. The information

is tailored for researchers, scientists, and professionals in drug development, presenting

quantitative data, detailed experimental protocols, and logical workflows.

Core Physical Properties
p-Toluenesulfonyl azide, also known as tosyl azide (TsN₃), is a key reagent in organic

synthesis, primarily used for the introduction of azide and diazo functional groups.[1] Its

physical state at or near ambient temperature is of critical importance for its handling and

application in various chemical reactions.

Data Presentation
The known physical properties of p-toluenesulfonyl azide are summarized in the table below

for quick reference.
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Property Value Notes

Melting Point
21-22 °C (70-72 °F; 294-295

K)

The compound is a colorless

oil that may crystallize to a

white solid upon refrigeration.

[1][2]

Appearance
Oily colorless liquid or white

solid

Dependent on the ambient

temperature relative to its

melting point.

Boiling Point
110-115 °C (230-239 °F) at

0.001 mmHg

Density ~1.286 g/cm³

Molecular Formula C₇H₇N₃O₂S

Molar Mass 197.21 g·mol⁻¹

Solubility Profile

Quantitative solubility data for p-toluenesulfonyl azide in a wide range of organic solvents is

not extensively documented in publicly available literature. However, its solubility

characteristics can be inferred from its common applications and available commercial

formulations. It is generally considered to be soluble in many common organic solvents.
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Solvent Qualitative Solubility Basis of Information

Toluene Soluble
Commercially available as a

solution in toluene.

Acetone Soluble

Used as a solvent in its

synthesis from tosyl chloride

and sodium azide.[1][2]

Dichloromethane Soluble
Used as an extraction solvent

during its synthesis.[2]

Acetonitrile Soluble

Employed as a solvent in diazo

transfer reactions involving p-

toluenesulfonyl azide.[2]

It is important to note that while p-toluenesulfonyl azide is one of the more stable organic

azides, it is still considered a potential explosive and should be handled with care, particularly

when heated.[1]

Experimental Protocols
Detailed methodologies for the determination of the physical properties and for the synthesis of

p-toluenesulfonyl azide are crucial for reproducible research.

Melting Point Determination
The melting point of p-toluenesulfonyl azide can be determined using a standard capillary

tube method with an apparatus such as a Mel-Temp or a Thiele tube.

Protocol:

Sample Preparation: If the sample is a solid, a small amount is finely powdered. If it is a

liquid, it should be induced to crystallize by cooling. The powdered solid is then packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has transformed into a clear

liquid is recorded as the final melting point. For a pure compound, this melting range should

be narrow, typically 0.5-1.5 °C.[3]

Qualitative Solubility Determination
A general procedure to assess the solubility of p-toluenesulfonyl azide in various organic

solvents is as follows:

Protocol:

Sample Preparation: A small, measured amount of p-toluenesulfonyl azide (e.g., 10 mg) is

placed in a small test tube.

Solvent Addition: A measured volume of the desired solvent (e.g., 0.5 mL) is added to the

test tube.

Observation: The mixture is agitated or vortexed at a constant temperature (e.g., room

temperature).

Assessment: The substance is classified as "soluble" if it completely dissolves, "partially

soluble" if some of it dissolves, and "insoluble" if no significant dissolution is observed. This

process can be repeated with different solvents to create a solubility profile.

Synthesis of p-Toluenesulfonyl Azide
p-Toluenesulfonyl azide is commonly prepared by the reaction of p-toluenesulfonyl chloride

with sodium azide.[1][2]

Protocol:

Reaction Setup: A solution of p-toluenesulfonyl chloride in acetone is prepared in a round-

bottom flask equipped with a magnetic stirrer. The flask is cooled in an ice bath.
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Addition of Sodium Azide: An aqueous solution of sodium azide is added dropwise to the

stirred solution of p-toluenesulfonyl chloride, maintaining the temperature at 0 °C.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for

several hours.

Workup: The acetone is removed under reduced pressure. The remaining aqueous solution

is extracted with dichloromethane.

Purification: The combined organic layers are washed with water and brine, then dried over

anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield p-
toluenesulfonyl azide as a colorless oil.[2]

Visualizations
The following diagrams illustrate the synthesis of p-toluenesulfonyl azide and a common

application in a diazo transfer reaction.
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Caption: Synthesis of p-Toluenesulfonyl Azide.
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Caption: Diazo Transfer Reaction Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tosyl azide - Wikipedia [en.wikipedia.org]

2. rsc.org [rsc.org]

3. cdn.juniata.edu [cdn.juniata.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of p-Toluenesulfonyl Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030667#physical-properties-of-p-toluenesulfonyl-
azide-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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